Cas no 1807149-41-2 (6-(Bromomethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 6-(Bromomethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1807149-41-2
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4872552
• Update Time: 2025-10-19

6-(Bromomethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C8H5BrF2N2O/c9-2-4-1-6(14)5(3-12)7(13-4)8(10)11/h1,8H,2H2,(H,13,14)
• InChI Key： YKAXXWVNCOZOKP-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(C#N)=C(C(F)F)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9

Additional information on 6-(Bromomethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine

6-(Bromomethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1807149-41-2): A Comprehensive Overview

6-(Bromomethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1807149-41-2) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

6-(Bromomethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine is a pyridine derivative with a bromomethyl group, a cyano group, a difluoromethyl group, and a hydroxyl group. The presence of these functional groups imparts distinct chemical properties to the molecule. The bromomethyl group is highly reactive and can participate in various substitution reactions, making it a valuable intermediate in organic synthesis. The cyano group adds polarity and reactivity, while the difluoromethyl group enhances the molecule's lipophilicity and metabolic stability. The hydroxyl group can form hydrogen bonds, contributing to the compound's solubility and reactivity.

Synthesis Methods

The synthesis of 6-(Bromomethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine has been explored through several routes. One common method involves the sequential addition of functional groups to a pyridine scaffold. For instance, starting from 2-chloro-3-cyanopyridine, the chloro group can be replaced with a bromomethyl group using an appropriate bromination reagent. Subsequently, the introduction of the difluoromethyl group can be achieved through a nucleophilic substitution reaction with a difluorocarbene source. Finally, the hydroxylation step can be carried out using an oxidizing agent or via a metal-catalyzed reaction.

Recent Research Findings

Recent studies have highlighted the potential of 6-(Bromomethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine in various biological contexts. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceutical compounds. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and Zika viruses. The bromomethyl group was found to enhance the binding affinity to viral targets, while the difluoromethyl group improved metabolic stability.

In another study, researchers investigated the cytotoxic effects of 6-(Bromomethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine on cancer cell lines. The results showed that this compound selectively inhibited the growth of breast cancer cells by inducing apoptosis through the activation of caspase pathways. The unique combination of functional groups in this molecule was crucial for its selective cytotoxicity.

Potential Applications

The diverse chemical properties of 6-(Bromomethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine make it an attractive candidate for various applications in drug discovery and development. Its reactivity as an intermediate can be harnessed to synthesize complex molecules with therapeutic potential. Additionally, its ability to form hydrogen bonds and its lipophilicity make it suitable for designing drugs with improved bioavailability and pharmacokinetic profiles.

In conclusion, 6-(Bromomethyl)-3-cyano-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1807149-41-2) is a promising compound with significant potential in both academic research and industrial applications. Ongoing studies continue to uncover new insights into its properties and biological activities, further solidifying its importance in the field of medicinal chemistry.